(1S,2S)-2-fluorocyclohexan-1-ol

• IUPAC Name: (1S,2S)-2-fluorocyclohexan-1-ol
• InChI: InChI=1S/C6H11FO/c7-5-3-1-2-4-6(5)8/h5-6,8H,1-4H2/t5-,6-/m0/s1
• InChI Key: LMYKFDDTPIOYQV-WDSKDSINSA-N
• Canonical SMILES: C1CCC(C(C1)O)F
• Isomeric SMILES: C1CC[C@@H]([C@H](C1)O)F
• Molecular Formula: C6H11FO
• Molecular Weight: 118.15 g/mol

Description

(1S,2S)-2-Fluorocyclohexan-1-ol, also known as 2-fluoro-1-cyclohexanol, is an organofluorine compound with a wide range of applications in the fields of chemical synthesis, pharmaceuticals, and biochemistry. It is a colorless liquid with a slightly sweet odor and a boiling point of 97.3°C. The compound has a molecular weight of 112.12 g/mol and a formula of C6H10FO. 2-Fluoro-1-cyclohexanol has been studied extensively due to its unique properties and potential applications.

Scientific Research Applications

Enantioselective Synthesis

One notable application involves the enantioselective synthesis of (1S,2S)-2-nitroxycyclohexan-1-ols, demonstrating the compound's utility in producing enantiomerically pure substances via biocatalytic processes. This approach highlights the importance of (1S,2S)-2-fluorocyclohexan-1-ol in the synthesis of complex molecules with specific stereochemical configurations, which are crucial in pharmaceuticals and agrochemicals (Basavaiah, Pandiaraju, & Muthukumaran, 1996).

Molecular Recognition

Another application is in molecular recognition, where optically pure derivatives of 2-(quinolin-8-yloxy)cyclohexan-1-ol have been used as chiral solvating agents for the discrimination of isomers of acids. This capability is crucial for analytical and preparative chemistry, where the determination and separation of enantiomers are required (Khanvilkar & Bedekar, 2018).

Conformational Studies

The effect of fluorine on the conformational equilibrium of cyclohexane derivatives, including 2-fluorocyclohexane-1,3-dione, has been extensively studied. These studies provide insights into the influence of fluorine on molecular structure, which is critical for understanding the behavior of fluorinated organic molecules in chemical reactions and in developing new materials with desired properties (Andrade, Silla, & Freitas, 2019).

Kinetic Resolution

Furthermore, this compound and its analogs have been subject to kinetic resolution processes, demonstrating the compound's relevance in separating enantiomers through enzymatic methods. Such resolutions are pivotal in the production of single-enantiomer pharmaceuticals, showcasing the compound's utility in drug synthesis (Barz, Herdtweck, & Thiel, 1996).

Chemical Precursors

This compound and related compounds have been explored as chemical precursors for the synthesis of more complex molecules, indicating their utility in organic synthesis and chemical research. Such applications underscore the versatility of this compound in facilitating the development of novel compounds with potential applications in various scientific domains (Luo et al., 2022).